Cas no 1079651-22-1 (1-methyl-3-Isoquinolinecarbonitrile)

• Product Name: 1-methyl-3-Isoquinolinecarbonitrile
• CAS No: 1079651-22-1
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• MDL: MFCD18803174
• CID: 1098237
• PubChem ID: 57431938
• Update Time: 2025-05-23

1-methyl-3-Isoquinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-Isoquinolinecarbonitrile
• SCHEMBL854207
• 1079651-22-1
• DB-421713
• D80081
• DTXSID401293381
• KBFQQGXVUSXOAG-UHFFFAOYSA-N
• MFCD18803174
• 1-Methylisoquinoline-3-carbonitrile

• MDL： MFCD18803174
• Inchi： 1S/C11H8N2/c1-8-11-5-3-2-4-9(11)6-10(7-12)13-8/h2-6H,1H3
• InChI Key： KBFQQGXVUSXOAG-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CC2C=CC=CC=2C=1C

Computed Properties

• Exact Mass: 168.068748264g/mol
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7Ų

Additional information on 1-methyl-3-Isoquinolinecarbonitrile

Introduction to 1-Methyl-3-Isoquinolinecarbonitrile (CAS No: 1079651-22-1)

1-Methyl-3-Isoquinolinecarbonitrile, also known by its CAS number 1079651-22-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery.

The structure of 1-Methyl-3-Isoquinolinecarbonitrile consists of an isoquinoline ring system with a methyl group at position 1 and a cyano group at position 3. The isoquinoline skeleton is a fused bicyclic structure comprising a benzene ring and a pyridine ring, which contributes to its unique electronic properties and reactivity. The presence of the cyano group further enhances the compound's ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of isoquinoline derivatives in the development of novel therapeutic agents. For instance, research has shown that certain isoquinoline-based compounds exhibit potent anti-inflammatory, antioxidant, and anticancer activities. The methyl group in 1-Methyl-3-Isoquinolinecarbonitrile may play a role in modulating these biological effects by influencing the compound's lipophilicity and bioavailability.

In terms of synthesis, 1-Methyl-3-Isoquinolinecarbonitrile can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for further research and development.

The application of isoquinoline derivatives extends beyond pharmacology into materials science, where they are used as precursors for the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The cyano group in 1-Methyl-3-Isoquinolinecarbonitrile can act as a coordinating unit, enabling the formation of stable metal complexes with potential applications in catalysis and sensing technologies.

In conclusion, 1-Methyl-3-Isoquinolinecarbonitrile (CAS No: 1079651-22-1) is a versatile compound with promising applications in both pharmaceuticals and materials science. Its unique structure and reactivity make it an attractive target for further research, particularly in the context of drug discovery and advanced material synthesis.